Cas no 253-52-1 (Phthalazine)

• Product Name: Phthalazine
• CAS No: 253-52-1
• MF: C₈H₆N₂
• MW: 130.146641254425
• MDL: MFCD00006908
• CID: 36660
• PubChem ID: 87574845
• Update Time: 2025-04-18

Phthalazine Chemical and Physical Properties

Names and Identifiers

• 2,3-Benzodiazine
• Benzo[d]pyridazine
• Phthalazin
• Phthalazine
• 2,3-Diazanaphthalene
• 4,5-BENZOPYRIDAZINE
• PHZ
• β-Phenodiazine
• beta-Phenodiazine
• Benzo(d)pyridazine
• .beta.-Phenodiazine
• Phthalazine, 98%
• LFSXCDWNBUNEEM-UHFFFAOYSA-N
• 91Y28DM24N
• Benzo-orthodiazine
• 4FT
• DSSTox_RID_83482
• DSSTox_CID_29367
• DSSTox_GSID_49407
• KSC204M9N
• BIDD:GT0069
• Jsp005031
• NS
• PHTHALAZINE [USP IMPURITY]
• InChI=1/C8H6N2/c1-2-4-8-6-10-9-5-7(8)3-1/h1-6
• NSC 62484
• PHTHALAZINE [USP-RS]
• NS00027869
• NSC-63241
• CCRIS 6894
• UNII-91Y28DM24N
• AS-15090
• Q6593919
• NSC-62484
• CHEBI:36597
• Tox21_202907
• MFCD00006908
• BCP22288
• AKOS009157299
• FT-0631890
• NSC62484
• SY004474
• CAS-253-52-1
• CHEMBL1650268
• PHTHALAZINE [MI]
• Phthalazine, United States Pharmacopeia (USP) Reference Standard
• DTXSID9049407
• CS-W002016
• NCGC00260453-01
• NSC63241
• 253-52-1
• DTXCID8029367
• J-610065
• SCHEMBL8266
• EN300-50405
• AM20050061
• P0694
• EINECS 205-963-2
• 2,3Benzodiazine
• 2,3Diazanaphthalene
• 2,3-Benzodiazine; 2,3-Diazanaphthalene; Benzo[d]pyridazine; NSC 62484; NSC 63241; ss-Phenodiazine
• PHTHALAZINE (USP-RS)
• HY-W002016
• betaPhenodiazine
• PHTHALAZINE (USP IMPURITY)
• 205-963-2

• MDL： MFCD00006908
• Inchi： 1S/C8H6N2/c1-2-4-8-6-10-9-5-7(8)3-1/h1-6H
• InChI Key： LFSXCDWNBUNEEM-UHFFFAOYSA-N
• SMILES： N1C=C2C=CC=CC2=CN=1
• BRN： 109240

Computed Properties

• Exact Mass: 130.05300
• Monoisotopic Mass: 130.053098
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 99.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.6
• Topological Polar Surface Area: 25.8

Experimental Properties

• Color/Form: It is light yellow needle like crystal. It is easily soluble in water, ethanol \ methanol \ benzene \ ethyl acetate, less soluble in ether, and insoluble in petroleum ether
• Density: 1.1509 (rough estimate)
• Melting Point: 89-92 °C (lit.)
• Boiling Point: 189 °C/29 mmHg(lit.)
• Flash Point: 178-180℃/15mm
• Refractive Index: 1.6231 (estimate)
• Water Partition Coefficient: Soluble in water, methanol, chloroform.
• PSA: 25.78000
• LogP: 1.62980
• Merck: 7370
• pka: 3.47(at 20℃)

Phthalazine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H341
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 68
• Safety Instruction： S24/25
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：2-8°C
• Safety Term：S24/25
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds